N'-(3-furylmethylene)-1-(phenylsulfonyl)-3-piperidinecarbohydrazide

• IUPAC Name: 1-(benzenesulfonyl)-N-[(E)-furan-3-ylmethylideneamino]piperidine-3-carboxamide
• InChI: InChI=1S/C17H19N3O4S/c21-17(19-18-11-14-8-10-24-13-14)15-5-4-9-20(12-15)25(22,23)16-6-2-1-3-7-16/h1-3,6-8,10-11,13,15H,4-5,9,12H2,(H,19,21)/b18-11+
• InChI Key: DDVOJTKSXYWDKH-WOJGMQOQSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=CC=C2)C(=O)NN=CC3=COC=C3
• Isomeric SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=CC=C2)C(=O)N/N=C/C3=COC=C3
• Molecular Formula: C17H19N3O4S
• Molecular Weight: 361.4 g/mol

Description

N'-(3-furylmethylene)-1-(phenylsulfonyl)-3-piperidinecarbohydrazide, also known as FSPC, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. FSPC is a hydrazide derivative that has shown promising results in various preclinical studies for its anti-inflammatory and anticancer properties.

Mechanism of Action

The mechanism of action of N'-(3-furylmethylene)-1-(phenylsulfonyl)-3-piperidinecarbohydrazide is not fully understood. However, it is believed that this compound exerts its anti-inflammatory and anticancer effects by targeting multiple signaling pathways. This compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. This compound has also been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In preclinical studies, this compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been shown to reduce the expression of anti-apoptotic proteins and increase the expression of pro-apoptotic proteins.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-(3-furylmethylene)-1-(phenylsulfonyl)-3-piperidinecarbohydrazide is its potential as a therapeutic agent for various disease conditions. This compound has shown promising results in preclinical studies for its anti-inflammatory and anticancer properties. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N'-(3-furylmethylene)-1-(phenylsulfonyl)-3-piperidinecarbohydrazide. One of the potential future directions is to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo. Another potential future direction is to investigate the potential of this compound as a therapeutic agent for other disease conditions such as autoimmune diseases and neurodegenerative diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its chemical structure for improved efficacy and solubility.

Scientific Research Applications

N'-(3-furylmethylene)-1-(phenylsulfonyl)-3-piperidinecarbohydrazide has been extensively studied for its potential therapeutic applications in various disease conditions. In preclinical studies, this compound has shown promising results as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines. This compound has also exhibited anticancer properties by inducing cell cycle arrest and apoptosis in cancer cells.